Cas no 6306-30-5 (3-phenylhexan-2-one)

3-phenylhexan-2-one structure
3-phenylhexan-2-one structure
Product Name:3-phenylhexan-2-one
CAS No:6306-30-5
MF:C12H16O
MW:176.254843711853
CID:958638
PubChem ID:229353
Update Time:2025-04-19

3-phenylhexan-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-phenylhexan-2-one
    • (+-)-3-Phenyl-hexan-2-on
    • (+-)-3-phenyl-hexan-2-one
    • 2-Oxo-3-phenyl-hexan
    • 3-phenyl-2-hexanone
    • 3-Phenyl-hexan-2-on
    • 3-phenyl-hexan-2-one
    • AC1Q5C3V
    • AR-1F5032
    • CTK2F9043
    • NSC22980
    • NSC 22980
    • DTXSID10281767
    • 6306-30-5
    • SCHEMBL13385031
    • NSC-22980
    • AKOS014315819
    • Inchi: 1S/C12H16O/c1-3-7-12(10(2)13)11-8-5-4-6-9-11/h4-6,8-9,12H,3,7H2,1-2H3
    • InChI Key: LQEVOFWEUZODAF-UHFFFAOYSA-N
    • SMILES: O=C(C)C(C1C=CC=CC=1)CCC

Computed Properties

  • Exact Mass: 176.12018
  • Monoisotopic Mass: 176.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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